Cas no 2548985-99-3 (4-(6-{4-[6-(Trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine)

• Product Name: 4-(6-{4-[6-(Trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine
• CAS No: 2548985-99-3
• MF: C₁₇H₂₀F₃N₇O
• MW: 395.382212638855
• CID: 5310846
• PubChem ID: 154883438
• Update Time: 2023-08-25

4-(6-{4-[6-(Trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[6-[4-[6-(Trifluoromethyl)-4-pyrimidinyl]-1-piperazinyl]-4-pyrimidinyl]morpholine
• 4-(6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine
• 2548985-99-3
• F6619-6232
• AKOS040709926
• 4-(6-{4-[6-(Trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine

• Inchi： 1S/C17H20F3N7O/c18-17(19,20)13-9-14(22-11-21-13)25-1-3-26(4-2-25)15-10-16(24-12-23-15)27-5-7-28-8-6-27/h9-12H,1-8H2
• InChI Key： AEGMYMURIVITKC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC=N1)N1CCN(C2C=C(N=CN=2)N2CCOCC2)CC1)(F)F

Computed Properties

• Exact Mass: 395.16814277g/mol
• Monoisotopic Mass: 395.16814277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.379±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 604.2±55.0 °C(Predicted)
• pka: 10.35±0.37(Predicted)